Cas no 2228390-76-7 (3-(piperazin-1-yl)benzene-1,2-diol)

• Product Name: 3-(piperazin-1-yl)benzene-1,2-diol
• CAS No: 2228390-76-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6008399
• PubChem ID: 68164232
• Update Time: 2025-05-25

3-(piperazin-1-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(piperazin-1-yl)benzene-1,2-diol
• GS1455
• SCHEMBL11912725
• 2228390-76-7
• EN300-1765722

• Inchi： 1S/C10H14N2O2/c13-9-3-1-2-8(10(9)14)12-6-4-11-5-7-12/h1-3,11,13-14H,4-7H2
• InChI Key： GOXGEQNLELAGME-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1N1CCNCC1)O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-(piperazin-1-yl)benzene-1,2-diol

3-(Piperazin-1-yl)benzene-1,2-diol: A Comprehensive Overview

3-(Piperazin-1-yl)benzene-1,2-diol, also known by its CAS number CAS No. 2228390-76-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with a dihydroxybenzene moiety. The presence of the piperazine group introduces interesting electronic properties, while the diol functionality provides opportunities for further chemical modifications and applications.

The synthesis of 3-(Piperazin-1-yl)benzene-1,2-diol involves a series of well-established organic reactions. Typically, the starting material is benzene-1,2-diol (catechol), which undergoes nucleophilic substitution or coupling reactions to introduce the piperazine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. For instance, researchers have explored its potential in the synthesis of conducting polymers and metal-organic frameworks (MOFs). The diol groups serve as versatile binding sites for metal ions, while the piperazine ring contributes to the overall stability and conductivity of the resulting materials. These properties make 3-(Piperazin-1-yl)benzene-1,2-diol a valuable building block in the development of next-generation electronic devices.

In addition to its role in materials science, this compound has also garnered attention in pharmaceutical research. The piperazine ring is a common structural motif in many bioactive molecules, including antifungal and anticancer agents. Recent studies have demonstrated that derivatives of 3-(Piperazin-1-yl)benzene-1,2-diol exhibit potent inhibitory activity against various enzymes involved in disease pathways. These findings suggest that this compound could serve as a lead molecule for drug discovery efforts.

The physical properties of 3-(Piperazin-1-yL)benzene-1,2-diol are also worth noting. It has a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in various synthetic protocols, including Suzuki couplings and Heck reactions. Furthermore, its stability under mild reaction conditions ensures that it can be easily integrated into larger molecular frameworks.

From an environmental perspective, the synthesis and application of CAS No. 2228390-76-based compounds have been evaluated for their sustainability. Researchers have developed green chemistry approaches to minimize waste generation and reduce energy consumption during production. These efforts align with global initiatives to promote eco-friendly chemical practices.

In conclusion, 3-(Piperazin-yL)benzene-di ol is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science applications, positions it as a key player in future research and development endeavors.